Cas no 842137-46-6 (4H-1,3-Benzodioxin-4-one, 6-amino-2,2-dimethyl-)

• Product Name: 4H-1,3-Benzodioxin-4-one, 6-amino-2,2-dimethyl-
• CAS No: 842137-46-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 667594
• PubChem ID: 11615330
• Update Time: 2025-04-19

4H-1,3-Benzodioxin-4-one, 6-amino-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-4-one, 6-amino-2,2-dimethyl-
• 6-amino-2,2-dimethyl-1,3-benzodioxin-4-one
• 842137-46-6
• 6-amino-2,2-dimethyl-4H-1,3-benzodioxin-4-one
• SCHEMBL730039
• DTXSID40469475
• 6-amino-2,2-dimethyl-benzo[1,3]dioxin-4-one
• 6-amino-2,2-dimethyl-4H-benzo[1,3]dioxin-4-one
• MRRAHVVJYAOMSB-UHFFFAOYSA-N

• Inchi： 1S/C10H11NO3/c1-10(2)13-8-4-3-6(11)5-7(8)9(12)14-10/h3-5H,11H2,1-2H3
• InChI Key： MRRAHVVJYAOMSB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(=O)OC1(C)C)N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes